Cas no 628732-49-0 ((1S)-2,3-DIHYDRO-5-FLUORO-1H-INDENE-1-CARBOXYLIC ACID)

• Product Name: (1S)-2,3-DIHYDRO-5-FLUORO-1H-INDENE-1-CARBOXYLIC ACID
• CAS No: 628732-49-0
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• CID: 2676473
• PubChem ID: 55264809
• Update Time: 2025-04-21

(1S)-2,3-DIHYDRO-5-FLUORO-1H-INDENE-1-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• (1S)-2,3-DIHYDRO-5-FLUORO-1H-INDENE-1-CARBOXYLIC ACID
• SCHEMBL1340548
• (1S)-5-fluoro-2,3-dihydro-1H-indene-1-carboxylic acid
• 628732-49-0
• AKOS006307489
• DTXSID101215897

• Inchi： 1S/C10H9FO2/c11-7-2-4-8-6(5-7)1-3-9(8)10(12)13/h2,4-5,9H,1,3H2,(H,12,13)/t9-/m0/s1
• InChI Key： AXUVBHSQWRRJSD-VIFPVBQESA-N
• SMILES： FC1C=CC2=C(C=1)CC[C@@H]2C(=O)O

Computed Properties

• Exact Mass: 180.05865769g/mol
• Monoisotopic Mass: 180.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes